Cas no 58897-72-6 (6-(2,4-dichlorophenyl)pyridazin-3-ol)

• Product Name: 6-(2,4-dichlorophenyl)pyridazin-3-ol
• CAS No: 58897-72-6
• MF: C₁₀H₆Cl₂N₂O
• MW: 241.073440074921
• MDL: MFCD12143118
• CID: 3160216
• PubChem ID: 43583824
• Update Time: 2025-04-21

6-(2,4-dichlorophenyl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-Dichloro-phenyl)-2H-pyridazin-3-one
• 6-(2,4-dichlorophenyl)pyridazin-3-ol
• BBL032156
• STL156641
• STL373542
• 6-(2,4-dichlorophenyl)-2,3-dihydropyridazin-3-one
• F1967-0313
• EN300-302520
• 3-(2,4-dichlorophenyl)-1H-pyridazin-6-one
• AKOS009606603
• 58897-72-6
• CS-0268823
• MFCD12143118
• NS-03381
• AKOS005756424
• 6-(2,4-dichlorophenyl)pyridazin-3(2H)-one

• MDL： MFCD12143118
• Inchi： 1S/C10H6Cl2N2O/c11-6-1-2-7(8(12)5-6)9-3-4-10(15)14-13-9/h1-5H,(H,14,15)
• InChI Key： VJBDJBZVJBHYBI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(NN=1)=O)Cl

Computed Properties

• Exact Mass: 239.9857182Da
• Monoisotopic Mass: 239.9857182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.5Ų